Cas no 51384-40-8 (3-Pentanol,3,3'-[sulfonylbis(methylene)]bis- (9CI))

• Product Name: 3-Pentanol,3,3'-[sulfonylbis(methylene)]bis- (9CI)
• CAS No: 51384-40-8
• MF: C₁₂H₂₆O₄S
• MW: 266.397443294525
• CID: 383896
• PubChem ID: 283238
• Update Time: 2025-04-19

3-Pentanol,3,3'-[sulfonylbis(methylene)]bis- (9CI) Chemical and Physical Properties

Names and Identifiers

• 3-Pentanol,3,3'-[sulfonylbis(methylene)]bis- (9CI)
• 3-[(2-ethyl-2-hydroxybutyl)sulfonylmethyl]pentan-3-ol
• 3,3'-(sulfonyldimethanediyl)dipentan-3-ol
• AC1L5Y8F
• AC1Q6UZI
• AG-J-33182
• AR-1E8263
• CTK4J4132
• NSC137609
• NSC-137609
• 51384-40-8
• DTXSID40300576

• Inchi： 1S/C12H26O4S/c1-5-11(13,6-2)9-17(15,16)10-12(14,7-3)8-4/h13-14H,5-10H2,1-4H3
• InChI Key： ZAHJBANHIXXRBR-UHFFFAOYSA-N
• SMILES： S(CC(CC)(CC)O)(CC(CC)(CC)O)(=O)=O

Computed Properties

• Exact Mass: 266.15528
• Monoisotopic Mass: 266.15518048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 83Ų

Experimental Properties

• PSA: 74.6
• LogP: 2.58420